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Compound of Interest

Compound Name: 9(Z),12(Z)-Linoleyl acetate

Cat. No.: B15552888

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful and non-destructive analytical

technique for the structural elucidation and purity assessment of organic molecules. This

application note provides a detailed protocol and corresponding spectral data for the

characterization of 9(Z),12(Z)-Linoleyl acetate, a fatty acid ester of significant interest in

various fields, including the development of pharmaceuticals and fine chemicals. The

combination of ¹H and ¹³C NMR spectroscopy allows for the unambiguous assignment of all

proton and carbon signals, confirming the identity and stereochemistry of the molecule.

Data Presentation
The expected chemical shifts for 9(Z),12(Z)-Linoleyl acetate are summarized in the tables

below. These values are based on the analysis of structurally similar compounds, including

linoleic acid and other long-chain alkyl acetates.
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Table 1: ¹H NMR Spectral Data for 9(Z),12(Z)-Linoleyl
Acetate (500 MHz, CDCl₃)

Atom
Number

Chemical
Shift (δ,
ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Integration Assignment

20 2.05 s - 3H CH₃-C(O)O-

1' 4.06 t 6.7 2H -O-CH₂-

9, 10, 12, 13 5.30 - 5.45 m - 4H -CH=CH-

11 2.77 t 6.8 2H
=CH-CH₂-

CH=

8, 14 2.04 q 7.0 4H -CH₂-CH=

2' 1.62 p 7.0 2H -O-CH₂-CH₂-

3', 7, 15 1.25 - 1.40 m - 14H -(CH₂)₇-

18 0.89 t 7.0 3H -CH₂-CH₃

Table 2: ¹³C NMR Spectral Data for 9(Z),12(Z)-Linoleyl
Acetate (125 MHz, CDCl₃)

Atom Number Chemical Shift (δ, ppm) Assignment

19 171.1 -C(O)O-

9, 10, 12, 13 127.9 - 130.2 -CH=CH-

1' 64.6 -O-CH₂-

2'-7', 15-17 22.6 - 31.5 -(CH₂)n-

11 25.6 =CH-CH₂-CH=

8, 14 27.2 -CH₂-CH=

20 21.0 CH₃-C(O)O-

18 14.1 -CH₂-CH₃
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Experimental Protocols
A detailed methodology for the NMR analysis of 9(Z),12(Z)-Linoleyl acetate is provided below.

Sample Preparation
Sample Purity: Ensure the 9(Z),12(Z)-Linoleyl acetate sample is of high purity (>99%). If

necessary, purify the sample using flash column chromatography.

Solvent Selection: Use deuterated chloroform (CDCl₃) as the solvent for NMR analysis.

Ensure the solvent is free from moisture.

Concentration: Accurately weigh 5-10 mg of the purified sample for ¹H NMR and 20-50 mg

for ¹³C NMR.

Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of CDCl₃ in a clean, dry vial.

Transfer: Using a Pasteur pipette with a cotton wool plug to filter out any particulate matter,

transfer the solution into a 5 mm NMR tube.

Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard (δ

= 0.00 ppm).

NMR Data Acquisition
Instrumentation: Utilize a 500 MHz (or higher) NMR spectrometer equipped with a 5 mm

probe.

¹H NMR Parameters:

Pulse Program: Standard single-pulse sequence.

Spectral Width: -2 to 12 ppm.

Acquisition Time: ~3 seconds.

Relaxation Delay: 2 seconds.

Number of Scans: 16-64 scans.
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Temperature: 298 K.

¹³C NMR Parameters:

Pulse Program: Proton-decoupled pulse sequence (e.g., zgpg30).

Spectral Width: 0 to 200 ppm.

Acquisition Time: ~1.5 seconds.

Relaxation Delay: 2 seconds.

Number of Scans: 1024-4096 scans.

Temperature: 298 K.

Data Processing and Analysis
Fourier Transformation: Apply an exponential window function with a line broadening of 0.3

Hz for ¹H and 1.0 Hz for ¹³C spectra before Fourier transformation.

Phasing and Baseline Correction: Manually phase the spectra and apply an automatic

baseline correction.

Referencing: Calibrate the chemical shift scale using the TMS signal at 0.00 ppm for both ¹H

and ¹³C spectra.

Peak Picking and Integration: Identify all significant peaks and integrate the signals in the ¹H

NMR spectrum to determine the relative proton ratios.

Structural Assignment: Assign the signals to the corresponding protons and carbons in the

9(Z),12(Z)-Linoleyl acetate structure using the tabulated data and correlation spectra (e.g.,

COSY, HSQC) if necessary for unambiguous assignment.

Visualization
The following diagrams illustrate the structure of 9(Z),12(Z)-Linoleyl acetate with atom

numbering for NMR assignment and the general workflow for its characterization.
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Structure of 9(Z),12(Z)-Linoleyl Acetate with Atom Numbering
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Caption: Structure of 9(Z),12(Z)-Linoleyl Acetate with numbering for NMR assignments.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15552888/docs?utm_src=pdf-body-img#application-note-nmr-spectroscopic-characterization-of-9-z-12-z-linoleyl-acetate
https://www.benchchem.com/product/b15552888/docs?utm_src=pdf-body#application-note-nmr-spectroscopic-characterization-of-9-z-12-z-linoleyl-acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552888?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for NMR Characterization
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Caption: Workflow for the NMR characterization of 9(Z),12(Z)-Linoleyl Acetate.
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To cite this document: BenchChem. [Application Note: NMR Spectroscopic Characterization
of 9(Z),12(Z)-Linoleyl Acetate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15552888/docs#application-note-nmr-spectroscopic-
characterization-of-9-z-12-z-linoleyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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